p-Terphenyl
p-Terphenyl
P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
Brand Name:
Vulcanchem
CAS No.:
92-94-4
VCID:
VC0122091
InChI:
InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H
SMILES:
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Molecular Formula:
C18H14
Molecular Weight:
230.3 g/mol
p-Terphenyl
CAS No.: 92-94-4
Reference Standards
VCID: VC0122091
Molecular Formula: C18H14
Molecular Weight: 230.3 g/mol
| CAS No. | 92-94-4 |
|---|---|
| Product Name | p-Terphenyl |
| Molecular Formula | C18H14 |
| Molecular Weight | 230.3 g/mol |
| IUPAC Name | 1,4-diphenylbenzene |
| Standard InChI | InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H |
| Standard InChIKey | XJKSTNDFUHDPQJ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3 |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3 |
| Boiling Point | 761 °F at 760 mm Hg (NIOSH, 2016) 376.0 °C 376 °C 761°F |
| Colorform | COLORLESS OR LIGHT-YELLOW SOLID White or light-yellow solid. |
| Density | 1.23 (NIOSH, 2016) 1.234 AT 0 °C 1.23 |
| Flash Point | 405 °F (NIOSH, 2016) 405 °F 405°F |
| Melting Point | 415 °F (NIOSH, 2016) 210.1 °C 415°F |
| Physical Description | P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid. White or light-yellow solid. |
| Description | P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid. 1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively. |
| Solubility | Insoluble (NIOSH, 2016) 7.82e-08 M SOL IN BENZENE & ETHANOL (ORDER OF SOLUBILITY IN THESE SUBSTANCES DECR FROM ORTHO TO PARA FORM) Sparingly soluble in lower alcohols and glycols; soluble in common aromatic solvents. Water solubility = 1.79X10-2 mg/l at 25 °C Insoluble |
| Synonyms | 1,1’:4’,1’’-Terphenyl; 4-Phenyl-1,1’-biphenyl; 1,4-Diphenylbenzene; 4-Phenylbiphenyl; NSC 6810; PT; PTP; Santowax P; T 3203; TP; TP (scintillator); p-Diphenylbenzene; p-Phenylene Trimer; p-Triphenyl; |
| Vapor Pressure | Very low (NIOSH, 2016) 1.00e-07 mmHg Very low |
| PubChem Compound | 7115 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume